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Compound of Interest

Compound Name: 4,5-Dichloroguaiacol

Cat. No.: B1606925 Get Quote

Technical Guide: 4,5-Dichloroguaiacol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-Dichloroguaiacol, a significant

chlorinated phenol derivative. The document details its chemical identity, physicochemical

properties, and a representative synthetic protocol.

Chemical Identity: IUPAC Name and Synonyms
The formal nomenclature and common synonyms for 4,5-Dichloroguaiacol are crucial for

accurate identification in research and development.

IUPAC Name: 4,5-dichloro-2-methoxyphenol[1]

Synonyms:

4,5-Dichloroguaiacol

Phenol, 4,5-dichloro-2-methoxy-

Guaiacol, 4,5-dichloro-

2-Methoxy-4,5-dichlorophenol
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Physicochemical and Pharmacokinetic Data
A summary of the key quantitative data for 4,5-Dichloroguaiacol is presented below. These

properties are essential for experimental design, formulation development, and toxicological

assessment.
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Property Value Source(s)

Identifiers

CAS Number 2460-49-3 [1]

Molecular Formula C₇H₆Cl₂O₂ [1]

Molecular Properties

Molecular Weight 193.02 g/mol [1]

Exact Mass 191.9744848 Da [1]

Physicochemical Data

Melting Point 72-73 °C

Boiling Point 146-155 °C @ 19 Torr

Density 1.4 ± 0.1 g/cm³

XLogP3 3.3

Topological Polar Surface Area 29.5 Å²

Pharmacokinetic Data

Biological Half-Life 0.71 Days

Bioconcentration Factor 107.15

Computed Properties

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
2

Rotatable Bond Count 1

Complexity 132

Experimental Protocols
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Synthesis of 4,5-Dichloroguaiacol via Chlorination of
Guaiacol
This protocol describes a representative method for the synthesis of dichlorinated guaiacol

derivatives, including the 4,5-isomer, through the direct chlorination of guaiacol. The reaction

proceeds via electrophilic aromatic substitution.

Materials:

Guaiacol (2-methoxyphenol)

Chlorinating agent (e.g., sulfuryl chloride (SO₂Cl₂) or chlorine gas (Cl₂))

Anhydrous solvent (e.g., dichloromethane, carbon tetrachloride, or acetic acid)

Ice bath

Stirring apparatus

Round-bottom flask

Dropping funnel

Apparatus for quenching and work-up (e.g., separatory funnel, sodium bicarbonate solution,

sodium sulfite solution, brine)

Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Rotary evaporator

Purification system (e.g., column chromatography with silica gel or recrystallization solvents)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve guaiacol in the chosen anhydrous solvent. Cool the flask in an ice bath to 0-

5 °C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1606925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Chlorinating Agent: Slowly add the chlorinating agent (approximately 2 molar

equivalents for dichlorination) to the stirred solution of guaiacol. Maintain the temperature

below 10 °C throughout the addition to control the reaction rate and minimize side-product

formation.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at a

controlled temperature (e.g., room temperature) for a specified period. Monitor the progress

of the reaction using an appropriate technique, such as Thin Layer Chromatography (TLC) or

Gas Chromatography (GC), to determine the consumption of the starting material and the

formation of products.

Quenching: Once the reaction is deemed complete, carefully quench the reaction mixture by

slowly adding it to an ice-cold solution of sodium sulfite to neutralize any excess chlorinating

agent.

Work-up: Transfer the mixture to a separatory funnel. Neutralize any remaining acid by

washing with a saturated sodium bicarbonate solution. Wash the organic layer with water

and then with brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and

concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification: The crude product will likely be a mixture of mono- and dichlorinated isomers

(including 4,5-, 3,5-, and 5,6-dichloroguaiacol). Purify the desired 4,5-Dichloroguaiacol
isomer from this mixture using column chromatography on silica gel or by fractional

recrystallization.

Visualizations
The following diagrams illustrate the synthesis workflow for 4,5-Dichloroguaiacol and the

logical relationships of its chemical identifiers.
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Caption: Synthesis workflow for 4,5-Dichloroguaiacol from guaiacol.

Nomenclature Registry & Formula Structural Info

4,5-Dichloroguaiacol

IUPAC Name:
4,5-dichloro-2-methoxyphenol

Synonym:
Guaiacol, 4,5-dichloro-

CAS Number:
2460-49-3

Molecular Formula:
C₇H₆Cl₂O₂

SMILES:
COC1=CC(=C(C=C1O)Cl)Cl

InChIKey:
HAAFFTHBNFBVKY-UHFFFAOYSA-N
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Click to download full resolution via product page

Caption: Key chemical identifiers for 4,5-Dichloroguaiacol.

Biological Activity and Toxicity
4,5-Dichloroguaiacol is a component of chlorinated phenols, which are known environmental

contaminants often originating from industrial processes such as pulp and paper bleaching. As

a class, chlorinated phenols can exhibit toxicity. Studies on related compounds suggest that

toxicity can be mediated through mechanisms such as oxidative stress. For instance, some

chlorinated phenols can induce the generation of reactive oxygen species (ROS), leading to

cellular damage.

The biodegradation of chlorinated guaiacols has been observed in microorganisms. For

example, bacteria like Rhodococcus chlorophenolicus can degrade various chlorinated

guaiacols. This degradation process often involves initial hydroxylation and dechlorination

steps, breaking down the compound into less toxic intermediates. However, the specific

signaling pathways and detailed toxicological mechanisms directly attributed to 4,5-
Dichloroguaiacol in higher organisms require further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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